Cas no 114086-30-5 (3-Bromo-1H-indazole-6-carboxylic acid)

3-Bromo-1H-indazole-6-carboxylic acid is a heterocyclic compound featuring a bromo-substituted indazole core with a carboxylic acid functional group at the 6-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromo group offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid enables derivatization into esters, amides, or other derivatives. Its high purity and well-defined reactivity profile make it suitable for research in medicinal chemistry and drug discovery. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.

3-Bromo-1H-indazole-6-carboxylic acid structure

114086-30-5 structure

Product Name:3-Bromo-1H-indazole-6-carboxylic acid

CAS No:114086-30-5

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD09263248

CID:106154

PubChem ID:19867566

Update Time:2025-06-07

3-Bromo-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1H-indazole-6-carboxylic acid
- 1H-Indazole-6-carboxylicacid, 3-bromo-
- 3-Bromo-6-(1H) indazole carboxylic acid
- 3-Bromo-6-carboxyindazole
- ACMC-20mjps
- AG-D-34254
- CTK0H0532
- PB14693
- SureCN9818232
- 3-BROMO (1H) INDAZOLE CARBOXYLIC ACID
- 3-BroMo-6-(1H) indazole carboxylic acid
- CHEMBL4875365
- 1h-indazole-6-carboxylic acid,3-bromo-
- CS-0051497
- BDBM50578101
- P10712
- AMY31656
- 3-bromo-2H-indazole-6-carboxylic acid
- SCHEMBL9818232
- PKOJMSAMIIFLSC-UHFFFAOYSA-N
- DTXSID00600807
- FT-0735126
- 3-Bromo-1H-indazole-6-carboxylicacid
- MFCD09263248
- EN300-316893
- AKOS022172004
- 114086-30-5
- 3-BROMO(1H)INDAZOLECARBOXYLICACID
- AS-9376
- 1H-Indazole-6-carboxylic acid, 3-bromo-
- DB-060583
- MDL： MFCD09263248
- Inchi： 1S/C8H5BrN2O2/c9-7-5-2-1-4(8(12)13)3-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
- InChI Key： PKOJMSAMIIFLSC-UHFFFAOYSA-N
- SMILES： BrC1=C2C=CC(C(=O)O)=CC2=NN1

Computed Properties

Exact Mass: 239.95345
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66Å²

Experimental Properties

PSA: 65.98

3-Bromo-1H-indazole-6-carboxylic acid Pricemore >>

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